Cas no 1103664-24-9 (4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one)

• Product Name: 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one
• CAS No: 1103664-24-9
• MF: C₁₇H₂₂FN₃O₄S
• MW: 383.437686443329
• CID: 6532682
• PubChem ID: 44116519
• Update Time: 2025-06-08

4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one
• AKOS024493675
• 4-[1-(4-fluorophenyl)sulfonylpiperidine-3-carbonyl]-3-methylpiperazin-2-one
• F5053-0186
• 1103664-24-9
• 4-(1-((4-fluorophenyl)sulfonyl)piperidine-3-carbonyl)-3-methylpiperazin-2-one
• 4-[1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl]-3-methylpiperazin-2-one
• VU0632619-1

• Inchi： 1S/C17H22FN3O4S/c1-12-16(22)19-8-10-21(12)17(23)13-3-2-9-20(11-13)26(24,25)15-6-4-14(18)5-7-15/h4-7,12-13H,2-3,8-11H2,1H3,(H,19,22)
• InChI Key： PZILQJRWMFSOJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCC(C(N2CCNC(C2C)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 383.13150553g/mol
• Monoisotopic Mass: 383.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų

Additional information on 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one

Introduction to 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one (CAS No. 1103664-24-9)

4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one, identified by its CAS number 1103664-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its piperazine and piperidine moieties, which are widely recognized for their structural versatility and biological activity. The presence of a 4-fluorobenzenesulfonyl group further enhances its potential as a pharmacophore, contributing to its unique chemical and pharmacological properties.

The molecular structure of 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one encompasses multiple functional groups that make it a promising candidate for drug development. The piperidine ring is known for its role in stabilizing bioactive molecules, while the piperazine moiety is frequently incorporated into drugs due to its ability to interact with biological targets. The 4-fluorobenzenesulfonyl group introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding affinity. This combination of structural elements makes the compound an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The 4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one structure bears similarities to known pharmacological agents that target these systems, suggesting potential applications in the treatment of neurological and psychiatric disorders. Preliminary studies have indicated that this compound may exhibit properties relevant to cognitive enhancement and mood regulation, areas where pharmaceutical innovation is highly sought after.

The synthesis of 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-fluorobenzenesulfonyl group necessitates specialized synthetic methodologies to ensure regioselectivity and high yield. Advances in synthetic chemistry have enabled the efficient preparation of such complex molecules, making it feasible to explore their pharmacological potential. Researchers have leveraged modern techniques such as transition metal catalysis and flow chemistry to optimize the synthesis process, thereby facilitating further exploration.

One of the most compelling aspects of 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one is its potential as a scaffold for drug discovery. By modifying specific functional groups within its structure, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening programs to identify novel therapeutic agents. The fluorine atom in the 4-fluorobenzenesulfonyl group is particularly valuable, as fluorinated compounds often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life.

Recent computational studies have shed light on the binding interactions between 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one and biological targets such as enzymes and receptors. These studies have revealed that the compound can engage with key residues through hydrogen bonding, hydrophobic interactions, and electrostatic forces. Understanding these interactions at a molecular level is crucial for designing molecules with optimized efficacy and minimal side effects. The integration of computational modeling with experimental validation has become a cornerstone of modern drug discovery, allowing researchers to predict and refine the properties of novel compounds.

The pharmacological profile of 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one is still under investigation, but early findings suggest that it may possess properties relevant to several therapeutic areas. For instance, its structural similarity to known dopamine receptor modulators raises the possibility that it could influence neurotransmitter signaling pathways associated with movement disorders or addiction. Additionally, its interaction with serotonin receptors may make it a candidate for treating conditions such as depression or anxiety. These potential applications underscore the importance of continued research into this compound.

In conclusion, 4-1-(4-fluorobenzenesulfonyl)piperidine-3-carbonyl-3-methylpiperazin-2-one (CAS No. 1103664-24-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the search for new treatments for neurological and psychiatric disorders. As research progresses, further insights into its mechanism of action and therapeutic potential are expected to emerge, paving the way for innovative therapeutic strategies.